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Compound of Interest

Compound Name: N-Chloro-2-fluoroacetamide

Cat. No.: B15476607 Get Quote

Essential Safety and Handling Guide for N-
Chloro-2-fluoroacetamide
Disclaimer: No specific Safety Data Sheet (SDS) for N-Chloro-2-fluoroacetamide was found.

The following guidance is based on safety data for the structurally related and highly toxic

compounds, Fluoroacetamide and 2-Chloroacetamide, as well as general safety protocols for

N-chloro amides. N-Chloro-2-fluoroacetamide is presumed to be highly toxic and requires

stringent safety measures.

Immediate Safety and Logistical Information
N-Chloro-2-fluoroacetamide is a compound of significant concern due to the combined

structural alerts of a fluoroacetamide and an N-chloro amide. Fluoroacetamide is known to be a

metabolic poison that disrupts the citric acid cycle and is fatal if swallowed or in contact with

skin[1]. 2-Chloroacetamide is also toxic if swallowed, may cause allergic skin reactions, and is

suspected of causing reproductive harm[2][3]. The N-chloro group adds reactivity, making the

compound a potential chlorinating agent[4][5]. Extreme caution is advised.

Personal Protective Equipment (PPE)
All personnel handling N-Chloro-2-fluoroacetamide must use the following personal

protective equipment without exception.
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Protection Type Specific Requirements Rationale

Hand Protection

Double-gloving with chemically

resistant gloves (e.g., nitrile or

neoprene). Change gloves

immediately if contaminated.

To prevent skin contact, which

is presumed to be a route of

fatal exposure.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and airborne particles.

Body Protection

A chemically resistant lab coat,

worn over full-coverage

clothing. Consider a

disposable suit for larger

quantities or when there is a

high risk of splashing.

To prevent skin contact with

the compound.

Respiratory Protection

A NIOSH-approved respirator

with cartridges appropriate for

organic vapors and

particulates. Work must be

conducted in a certified

chemical fume hood.

To prevent inhalation of dust or

vapors, which may be toxic.

Operational Plan: Step-by-Step Handling Protocol
1. Pre-Experiment Preparation:

Designated Area: All work with N-Chloro-2-fluoroacetamide must be conducted in a

designated and clearly marked area within a certified chemical fume hood.

Emergency Kit: Ensure an emergency kit containing a spill kit appropriate for reactive and

toxic solids, and first aid supplies, is readily accessible.

Buddy System: Never work alone when handling this compound. A second person should be

aware of the procedure and ready to assist in an emergency.

2. Handling the Compound:
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Weighing: Weigh the compound in the fume hood. Use a disposable weighing boat.

Dissolving: If dissolving, add the solid to the solvent slowly. Be aware of potential reactions.

Reactions: Conduct all reactions in the fume hood. Monitor the reaction for any signs of

unexpected reactivity.

3. Post-Experiment Procedures:

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the compound using a suitable deactivating agent (if known) or by thoroughly

cleaning with soap and water, followed by appropriate solvents.

Personal Decontamination: After handling, remove PPE in the correct order (gloves last) and

wash hands and forearms thoroughly.

Disposal Plan
Waste Segregation: All waste contaminated with N-Chloro-2-fluoroacetamide, including

empty containers, used PPE, and reaction byproducts, must be collected in a dedicated,

clearly labeled, and sealed hazardous waste container.

Waste Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety office, following all local, state, and federal regulations for highly toxic

waste.

Emergency Response Workflow
The following diagram outlines the immediate steps to be taken in the event of an emergency

involving N-Chloro-2-fluoroacetamide.
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Chemical Spill Personnel Exposure

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE for cleanup

Contain the spill with absorbent material

Clean up the spill using established procedures

Dispose of waste in a designated hazardous waste container

Report the incident to the safety officer

Remove the affected person from the contaminated area

Remove contaminated clothing and rinse affected area with copious amounts of water for at least 15 minutes

Seek immediate medical attention. Provide the SDS for related compounds.

Report the incident to the safety officer

Click to download full resolution via product page

Emergency response workflow for spills and personnel exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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